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Compound of Interest

Compound Name: Potassium cinnamate

Cat. No.: B096150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of potassium
cinnamate as a fragrance ingredient. The information compiled from scientific literature and

safety assessments is intended to guide research and development in the fields of perfumery,

cosmetics, and drug development.

Introduction
Potassium cinnamate (CAS No. 16089-48-8), the potassium salt of cinnamic acid, is a white

crystalline powder.[1][2] While primarily recognized for its use as a food preservative due to its

antimicrobial properties, its characteristic "natural cinnamon aroma" suggests its potential as a

fragrance ingredient.[3][4][5] Cinnamic acid and its esters are widely used in the fragrance

industry, contributing warm, spicy, and balsamic notes to compositions.[6] However, the direct

use of potassium cinnamate in fragrances is not well-documented, with some sources

explicitly stating it is "not for fragrance use," creating a point of contention that requires careful

consideration and further investigation.[7]

This document aims to provide a detailed analysis of its chemical properties, a thorough safety

assessment based on read-across from cinnamic acid, and protocols for its potential

application and evaluation as a fragrance ingredient.
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A summary of the key physical and chemical properties of potassium cinnamate is presented

in Table 1. Its solubility in water is a key differentiator from many other fragrance raw materials.

[8]

Property Value Reference(s)

Chemical Name
Potassium (2E)-3-phenylprop-

2-enoate
[5]

CAS Number 16089-48-8 [2]

Molecular Formula C₉H₇KO₂ [5]

Molecular Weight 186.25 g/mol [9]

Appearance White crystalline powder [3]

Odor

Described as having a "natural

cinnamon aroma" or "slightly

cinnamon flavor"

[3][10]

Solubility
Soluble in water, slightly

soluble in ethanol
[3][8]

pH (1% solution) 8-9 [2]

Olfactory Profile and Potential Applications
While a detailed sensory panel evaluation of potassium cinnamate is not readily available in

the public domain, its aroma is consistently described as being related to cinnamon.[3][4][5]

Cinnamic acid and its esters are known for their sweet, balsamic, and spicy notes.[6] It can be

hypothesized that potassium cinnamate would contribute a similar, though likely milder and

less volatile, aroma.

Potential Applications in Fragrance:

As a Fragrance Component: It could be used to impart a subtle, warm, and spicy note to

fragrance compositions, particularly in gourmand, oriental, and spicy fragrance families.
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As a Fragrance Fixative: Due to its low volatility as a salt, potassium cinnamate could

potentially act as a fixative, slowing the evaporation of more volatile fragrance components

and prolonging the overall scent duration.[11][12]

In Solid Perfumes: Its solid form and potential for a subtle scent make it a candidate for

inclusion in solid perfume bases.

Experimental Protocols
Preparation of Potassium Cinnamate Solutions for
Sensory Evaluation
Objective: To prepare solutions of potassium cinnamate in different solvents for olfactory

assessment by a trained sensory panel.

Materials:

Potassium cinnamate powder

Ethanol (perfumer's grade)

Deionized water

Propylene glycol (PG)

Glass beakers and stirring rods

Analytical balance

Protocol:

Preparation of a 10% (w/v) Stock Solution in Water:

1. Weigh 10 g of potassium cinnamate powder.

2. Dissolve in 80 mL of deionized water with gentle stirring.
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3. Once fully dissolved, transfer to a 100 mL volumetric flask and bring to volume with

deionized water.

Preparation of Test Solutions:

Aqueous Solution (1%): Dilute 10 mL of the 10% stock solution to 100 mL with deionized

water.

Hydroalcoholic Solution (1% in 70% Ethanol): Prepare a 70:30 (v/v) ethanol:water mixture.

Dilute 10 mL of the 10% aqueous stock solution to 100 mL with the 70% ethanol mixture.

Note: Observe for any precipitation.

Propylene Glycol Solution (1%): Due to lower solubility, this may require gentle warming

and sonication. Disperse 1 g of potassium cinnamate in 99 g of propylene glycol and mix

thoroughly.

Protocol for Sensory Evaluation of Potassium
Cinnamate
Objective: To characterize the olfactory profile of potassium cinnamate.

Methodology:

Panel Selection: A trained sensory panel of at least 5-10 individuals with experience in

fragrance evaluation should be used.[13]

Sample Presentation:

Present the prepared solutions on fragrance blotters (smelling strips).[14]

Allow the solvent to evaporate for a few seconds before evaluation.

Provide a reference (e.g., a dilute solution of cinnamic aldehyde or cinnamon bark oil) for

comparison.

Evaluation Parameters: Panelists should be asked to describe the odor using a standardized

vocabulary, including:
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Odor Family: (e.g., spicy, balsamic, sweet, woody)

Odor Descriptors: (e.g., cinnamon, warm, powdery, slightly floral, honey-like)

Intensity: On a scale from 1 (very weak) to 9 (very strong).

Hedonic Tone: (Pleasantness) on a scale from -4 (very unpleasant) to +4 (very pleasant).

Data Analysis: The results should be compiled and statistically analyzed to create a

comprehensive olfactory profile.

Workflow for Sensory Evaluation

Prepare Solutions
(Aqueous, Hydroalcoholic, PG)

Present Samples
on Blotters

Select Trained
Sensory Panel

Panelists Evaluate Odor
(Family, Descriptors, Intensity, Hedonic Tone)

Compile and Analyze
Data

Generate Olfactory
Profile

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of potassium cinnamate.

Protocol for Incorporation into a Solid Perfume Base
Objective: To incorporate potassium cinnamate into a solid perfume base and evaluate its

effect on scent and texture.

Materials:

Beeswax or Candelilla wax (for a vegan option)[15]

Jojoba oil or other carrier oil[16]

Potassium cinnamate powder

Essential oils or fragrance oils for the main scent
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Double boiler or a heat-resistant glass beaker in a saucepan of water

Stirring rod

Small tins or containers for the solid perfume

Protocol:

Melt the Base: In a double boiler, gently melt 1 part wax with 2 parts carrier oil until fully

liquid.[15]

Cool Slightly: Remove from heat and let the mixture cool for a minute or two. The mixture

should still be liquid but not excessively hot.[16]

Incorporate Potassium Cinnamate: Add a pre-determined amount of finely ground

potassium cinnamate powder (e.g., 0.5-2% of the total weight) to the melted base and stir

until completely dispersed.

Add Fragrance: Add the desired essential oils or fragrance oils and stir gently to combine.

Pour and Set: Pour the mixture into the containers and allow it to cool and solidify at room

temperature.[15]

Evaluation: After 24-48 hours, evaluate the solid perfume for its scent profile, the intensity of

the cinnamon note, and any changes in texture.

Workflow for Solid Perfume Incorporation
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Caption: Workflow for incorporating potassium cinnamate into a solid perfume base.

Protocol for Stability Testing in an Alcohol-Based
Fragrance
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Objective: To assess the stability of potassium cinnamate in a hydroalcoholic solution,

representative of a typical Eau de Toilette or Eau de Parfum base.

Methodology:

Sample Preparation: Prepare a solution of potassium cinnamate (e.g., 0.1-1%) in a

hydroalcoholic solvent (e.g., 80% ethanol in deionized water).

Storage Conditions: Store the samples in clear and amber glass vials under the following

conditions:

Accelerated Stability: 40°C for 3 months.[15]

Light Exposure: In a UV light cabinet or exposed to natural daylight.[15]

Room Temperature: As a control.

Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1 week, 1 month, 3

months).

Parameters to Evaluate:

Visual Appearance: Check for any changes in color, clarity, or the formation of precipitate.

Odor: A sensory panel should evaluate the odor of the solution on a blotter to detect any

changes in the scent profile.

pH: Measure the pH of the solution.

Analytical Quantification: Use a validated analytical method, such as HPLC, to quantify the

concentration of potassium cinnamate over time.[3]

Safety Assessment
A specific RIFM (Research Institute for Fragrance Materials) safety assessment for potassium
cinnamate is not available. However, a safety assessment for cinnamic acid can be used for a

read-across approach, as potassium cinnamate is the potassium salt of cinnamic acid and
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would be expected to have a similar toxicological profile, particularly after dermal absorption

and systemic distribution.[17][18][19]

Summary of Safety Data for Cinnamic Acid (Read-Across for Potassium Cinnamate):
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Endpoint
Result for
Cinnamic Acid

Implications for
Potassium
Cinnamate

Reference(s)

Genotoxicity Not genotoxic.
Unlikely to be

genotoxic.
[17]

Repeated Dose

Toxicity

NOAEL of 7.5

mg/kg/day.

The Margin of

Exposure (MOE)

should be calculated

based on expected

systemic exposure

from fragrance use.

[17]

Developmental

Toxicity

NOAEL of 50

mg/kg/day.

The MOE should be

calculated for this

endpoint.

[4]

Phototoxicity/Photoall

ergenicity

Not

phototoxic/photoallerg

enic.

Unlikely to be

phototoxic/photoallerg

enic.

[17]

Skin Sensitization

Cinnamic acid itself is

not a sensitizer, but

related compounds

like cinnamaldehyde

are.

The potential for skin

sensitization should

be carefully evaluated,

possibly through in

vitro methods like the

KeratinoSens™

assay.

[20][21]

Inhalation Toxicity

Limited data available.

Studies on

cinnamaldehyde

suggest potential for

respiratory irritation at

high concentrations.

Inhalation exposure

should be minimized,

and further

investigation may be

needed for

applications with high

aerosolization

potential.

[19][22]
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Dermal Penetration: The extent of dermal penetration of potassium cinnamate is a critical

factor in its safety assessment for topical applications. Due to its ionic nature and water

solubility, its penetration through the stratum corneum may be different from that of the more

lipophilic cinnamic acid and its esters. Specific dermal penetration studies for potassium
cinnamate are recommended.

Olfactory Signaling Pathway
The perception of fragrance molecules like potassium cinnamate begins with their interaction

with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. This interaction initiates a signal transduction cascade, as depicted in the diagram

below.

Olfactory Signal Transduction Pathway

Cell Membrane

Intracellular

Odorant Molecule
(e.g., Potassium Cinnamate)

Olfactory Receptor
(GPCR)

Binds to

G-protein (Gαolf)

Activates

Adenylyl Cyclase

Activates

cAMP

Converts ATP to

Cyclic Nucleotide-Gated
(CNG) Channel

Ca²⁺ Influx

Ca²⁺-activated Cl⁻
Channel

Cl⁻ Efflux ATP

OpensOpens

Depolarization
(Action Potential)
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Caption: Simplified diagram of the olfactory signal transduction cascade.

Conclusion and Recommendations
Potassium cinnamate presents an interesting, albeit underexplored, potential as a fragrance

ingredient. Its "cinnamon-like" aroma, coupled with its solid, water-soluble nature, offers unique

formulation possibilities. However, the conflicting information regarding its use in fragrances

necessitates a cautious and evidence-based approach.

Recommendations for Researchers:

Conduct Detailed Sensory Analysis: A thorough sensory panel evaluation is crucial to

definitively characterize the olfactive profile of potassium cinnamate and determine its

suitability for various fragrance applications.

Investigate Fixative Properties: Experimental studies are needed to validate the hypothesis

that potassium cinnamate can act as a fragrance fixative and to determine its efficacy with

different fragrance accords.

Perform Stability Studies: Comprehensive stability testing in various fragrance bases

(alcohol, oil, solid) is essential to understand its long-term performance and potential for

discoloration or degradation.

Clarify Safety for Fragrance Use: While a read-across from cinnamic acid provides a good

starting point, specific safety data for dermal and inhalation exposure routes for potassium
cinnamate are highly recommended to resolve the existing ambiguity regarding its use in

fragrance products. This should include in vitro skin sensitization assays.

By systematically addressing these research gaps, a clearer understanding of the potential

benefits and limitations of potassium cinnamate as a fragrance ingredient can be achieved,

paving the way for its potential innovative use in the fragrance and cosmetic industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b096150?utm_src=pdf-body-img
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ijcea.org [ijcea.org]

2. Fragrance Fixatives - The Key To Longer Lasting Fragrances [alphaaromatics.com]

3. Exploring the Potential of ToxCast Data in Supporting Read-Across for Evaluation of Food
Chemical Safety – ILSI Europe [ilsi.eu]

4. In vitro skin penetration of fragrances: trapping the evaporated material can enhance the
dermal absorption of volatile chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Making sure you're not a bot! [mostwiedzy.pl]

6. sarchemlabs.com [sarchemlabs.com]

7. dce2.au.dk [dce2.au.dk]

8. Clearly weighing the evidence in read-across can improve assessments of data-poor
chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Fixative (perfumery) - Wikipedia [en.wikipedia.org]

11. The Science of Scent: How Fragrance Fixatives Work [tristarintermediates.org]

12. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

13. pac.gr [pac.gr]

14. iltusa.com [iltusa.com]

15. orchadia.org [orchadia.org]

16. jasmine-perfumes.com.tr [jasmine-perfumes.com.tr]

17. Read-across – State of the art and next level! – ToxMinds [toxminds.com]

18. Use of analogues and read-across in risk assessment - Canada.ca [canada.ca]

19. houseofapocrypha.com [houseofapocrypha.com]

20. Headspace analysis for screening of volatile organic compound profiles of electronic
juice bulk material - PubMed [pubmed.ncbi.nlm.nih.gov]

21. testinglab.com [testinglab.com]

22. pharmaron.com [pharmaron.com]

To cite this document: BenchChem. [Application Notes and Protocols for Potassium
Cinnamate as a Fragrance Ingredient]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.ijcea.org/vol11/786-H3021.pdf
https://www.alphaaromatics.com/blog/fragrance-fixatives/
https://ilsi.eu/publication/exploring-the-potential-of-toxcast-data-in-supporting-read-across-for-evaluation-of-food-chemical-safety/
https://ilsi.eu/publication/exploring-the-potential-of-toxcast-data-in-supporting-read-across-for-evaluation-of-food-chemical-safety/
https://pubmed.ncbi.nlm.nih.gov/21457774/
https://pubmed.ncbi.nlm.nih.gov/21457774/
https://mostwiedzy.pl/pl/publication/download/1/the-potential-of-lc-ms-technique-in-direct-analysis-of-perfume-content_39188.pdf
https://www.sarchemlabs.com/innovative-uses-of-ethyl-cinnamate-in-modern-perfumery/
https://dce2.au.dk/pub/fr/fr106.pdf
https://pubmed.ncbi.nlm.nih.gov/34973387/
https://pubmed.ncbi.nlm.nih.gov/34973387/
https://www.researchgate.net/publication/5810900_Fragrance_material_review_on_ethyl_cinnamate
https://en.wikipedia.org/wiki/Fixative_(perfumery)
https://tristarintermediates.org/blog/fragrance-fixatives-science/
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20of%20fragrances.pdf
https://www.pac.gr/bcm/uploads/sensory-evaluation-techniques-(2).pdf
https://www.iltusa.com/fragrance-stability-testing/
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://jasmine-perfumes.com.tr/perfume-stability/
https://toxminds.com/read-across-state-of-the-art-and-next-level/
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://houseofapocrypha.com/blogs/the-herbal-codex/fixing-time-the-chemistry-and-experience-of-longevity-in-natural-perfumery
https://pubmed.ncbi.nlm.nih.gov/29974153/
https://pubmed.ncbi.nlm.nih.gov/29974153/
https://www.testinglab.com/top-note-stability-testing-of-perfume-ingredients
https://www.pharmaron.com/services/clinical-development/integrated-radiolabelled-sciences/environmental-metabolism/dermal-penetration-studies/
https://www.benchchem.com/product/b096150#use-of-potassium-cinnamate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b096150#use-of-potassium-cinnamate-as-a-fragrance-ingredient
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b096150#use-of-potassium-cinnamate-as-a-
fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b096150#use-of-potassium-cinnamate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b096150#use-of-potassium-cinnamate-as-a-fragrance-ingredient
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

